4-Methyl-5-thiazoleacetic acid
Overview
Description
4-Methyl-5-thiazoleacetic acid, also known as 2-(4-methyl-1H-1lambda3-thiazol-5-yl)acetic acid, is a compound with the molecular weight of 158.2 .
Synthesis Analysis
The synthesis of related compounds has been reported in the literature. For instance, the synthesis of three gold (I) complexes [Au (H2-mmta)2]Cl·3H2O (1), Na3 [Au (mmta)2]·6H2O (2) and Na3 [Au (mmta)2]·10.5H2O (3) (H2-mmta = 2-mercapto-4-methyl-5-thiazoleacetic acid) has been described .
Molecular Structure Analysis
The InChI code for 4-Methyl-5-thiazoleacetic acid is 1S/C6H8NO2S/c1-4-5(2-6(8)9)10-3-7-4/h3,10H,2H2,1H3,(H,8,9) .
Physical And Chemical Properties Analysis
4-Methyl-5-thiazoleacetic acid is stored at room temperature . Its molecular weight is 158.2 .
Scientific Research Applications
Influenza Neuraminidase Inhibitory Activity
- Scientific Field : Virology .
- Application Summary : 4-Methyl-5-thiazoleacetic acid has been used in the design and synthesis of compounds for inhibiting influenza neuraminidase (NA), an enzyme that plays a crucial role in the spread of influenza viruses .
- Methods of Application : A series of 4-methyl-5-(3-phenylacryloyl)thiazoles based on chalcones were designed, synthesized, and evaluated for their influenza neuraminidase inhibitory activity in vitro .
- Results : Preliminary structure–activity relationship (SAR) analysis showed that thiazoles bearing amide had greater potency. Compounds A2 and A26 were more potent against NA with IC50 values of 8.2±0.5 μg/mL and 6.2±1.4 μg/mL, respectively .
Preparation of Fused Spherical Gold Nanoparticles
- Scientific Field : Nanotechnology .
- Application Summary : 2-Mercapto-4-methyl-5-thiazoleacetic acid, a derivative of 4-Methyl-5-thiazoleacetic acid, may be used as a capping agent in the preparation of fused spherical gold nanoparticles .
- Methods of Application : The specific methods of application or experimental procedures were not detailed in the source .
- Results : The outcomes of this application were not provided in the source .
Synthesis of Eight-Tin Macrocyclic Complex
- Scientific Field : Organometallic Chemistry .
- Application Summary : 2-Mercapto-4-methyl-5-thiazoleacetic acid, a derivative of 4-Methyl-5-thiazoleacetic acid, may be used in the synthesis of an eight-tin macrocyclic complex . This complex is a 40-membered macrocycle containing two distannoxane ladders .
- Methods of Application : The specific methods of application or experimental procedures were not detailed in the source .
- Results : The outcomes of this application were not provided in the source .
Safety And Hazards
properties
IUPAC Name |
2-(4-methyl-1,3-thiazol-5-yl)acetic acid | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H7NO2S/c1-4-5(2-6(8)9)10-3-7-4/h3H,2H2,1H3,(H,8,9) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BHYWREOEQYCKSC-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(SC=N1)CC(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H7NO2S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50200538 | |
Record name | 5-Thiazoleacetic acid, 4-methyl- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50200538 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
157.19 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-Methyl-5-thiazoleacetic acid | |
CAS RN |
5255-33-4 | |
Record name | 4-Methyl-5-thiazoleacetic acid | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=5255-33-4 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 5-Thiazoleacetic acid, 4-methyl- | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0005255334 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 5-Thiazoleacetic acid, 4-methyl- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50200538 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 4-methylthiazol-5-acetic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.023.688 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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